3-Methyl-7-[(3-methylphenyl)methyl]-8-octylsulfanylpurine-2,6-dione

• CAS RN: 303973-36-6
• Molecular Formula: C22H30N4O2S
• Molecular Weight: 414.57
• IUPAC Name: 3-methyl-7-[(3-methylphenyl)methyl]-8-octylsulfanylpurine-2,6-dione
• InChI: InChI=1S/C22H30N4O2S/c1-4-5-6-7-8-9-13-29-22-23-19-18(20(27)24-21(28)25(19)3)26(22)15-17-12-10-11-16(2)14-17/h10-12,14H,4-9,13,15H2,1-3H3,(H,24,27,28)
• InChI Key: KHKNQYWSNVQCHN-UHFFFAOYSA-N
• SMILES: CCCCCCCCSC1=NC2=C(N1CC3=CC=CC(=C3)C)C(=O)NC(=O)N2C
• solubility: not available

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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